![molecular formula C16H10N2 B1580581 Dibenzo[f,h]quinoxaline CAS No. 217-68-5](/img/structure/B1580581.png)
Dibenzo[f,h]quinoxaline
Overview
Description
Dibenzo[f,h]quinoxaline is a molecular compound with the formula C16H10N2 . It is used in the preparation of near-infrared luminescent metal (Yb 3+, Nd 3+, Er 3+) azatriphenylene complexes .
Synthesis Analysis
The synthesis of Dibenzo[f,h]quinoxaline involves a site-selective synthesis of functionalized dibenzo [f,h]quinolines and their derivatives, which could be used as OLED materials . The key step is the double cross-coupling reaction between the 2-chloropyridinyl acids and the cyclic diaryliodonium salts .
Molecular Structure Analysis
The molecular structure of Dibenzo[f,h]quinoxaline is characterized by a benzene ring and a pyrazine ring . The molecular formula is C16H10N2, with an average mass of 230.264 Da and a monoisotopic mass of 230.084396 Da .
Physical And Chemical Properties Analysis
Dibenzo[f,h]quinoxaline has a density of 1.3±0.1 g/cm3, a boiling point of 454.4±18.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C . It has a molar refractivity of 76.0±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 178.2±3.0 cm3 .
Scientific Research Applications
- Dibenzo[f,h]quinoxaline is employed in the preparation of near-infrared luminescent metal complexes. These complexes often feature metals like ytterbium (Yb³⁺), neodymium (Nd³⁺), and erbium (Er³⁺). Their luminescent properties make them valuable for applications in imaging, sensing, and optoelectronics .
- Quinoxaline derivatives, including dibenzo[f,h]quinoxaline, serve as dyes and fluorescent materials. Researchers have explored their use in various contexts, such as organic light-emitting devices, electroluminescent materials, and chemical sensors .
- Dibenzo[f,h]quinoxaline derivatives contribute to the development of organic semiconductors. These materials find applications in organic electronics, including organic field-effect transistors (OFETs) and solar cells .
- Substituted quinoxalines, including those derived from dibenzo[f,h]quinoxaline, exhibit promising pharmacological properties. They have been investigated as potential anti-cancer, anti-inflammatory, and anti-oxidant agents .
- Quinoxaline derivatives play a crucial role as electron-transporting materials. Their ability to facilitate charge transport makes them valuable in organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors .
- Researchers have utilized dibenzo[f,h]quinoxaline as a building block for designing anion receptors and DNA-cleaving agents. These applications are relevant in chemical sensing and biological studies .
Near-Infrared Luminescent Metal Complexes
Dyes and Fluorescent Materials
Organic Semiconductors
Anti-Cancer and Anti-Inflammatory Agents
Electron-Transporting Materials
Building Blocks for Anion Receptors and DNA-Cleaving Agents
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Dibenzo[f,h]quinoxaline is primarily used in the preparation of near-infrared luminescent metal azatriphenylene complexes . These complexes often involve metals such as Ytterbium (Yb), Neodymium (Nd), and Erbium (Er) . Therefore, the primary targets of Dibenzo[f,h]quinoxaline are these metal ions.
Mode of Action
The interaction of Dibenzo[f,h]quinoxaline with its targets involves the formation of luminescent metal complexes . These complexes are formed due to the ability of Dibenzo[f,h]quinoxaline to donate electrons to the metal ions, forming a stable complex. This interaction results in the emission of near-infrared light, which is a key characteristic of these complexes .
Biochemical Pathways
It is known that the compound plays a crucial role in the formation of luminescent metal complexes, which can be used in various applications, including organic electronics and luminescent materials .
Pharmacokinetics
Given its use in the preparation of luminescent metal complexes, it can be inferred that the compound has good stability and can interact effectively with metal ions .
Result of Action
The primary result of Dibenzo[f,h]quinoxaline’s action is the formation of luminescent metal complexes . These complexes emit near-infrared light, making them useful in various applications, including organic electronics and luminescent materials .
Action Environment
The action of Dibenzo[f,h]quinoxaline can be influenced by various environmental factors. For instance, the presence of metal ions is crucial for the formation of luminescent complexes
properties
IUPAC Name |
phenanthro[9,10-b]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2/c1-3-7-13-11(5-1)12-6-2-4-8-14(12)16-15(13)17-9-10-18-16/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBBSSGXNXGXONI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C4=NC=CN=C24 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30176085 |
Source
|
| Record name | Dibenzo(f,h)quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30176085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dibenzo[f,h]quinoxaline | |
CAS RN |
217-68-5 |
Source
|
| Record name | Dibenzo(f,h)quinoxaline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000217685 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dibenzo[f,h]quinoxaline | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74769 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Dibenzo(f,h)quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30176085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dibenzo(f,h)quinoxaline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIBENZO(F,H)QUINOXALINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EKI8XZ525W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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